5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C15H15ClN2O3S/c1-9-14(10-5-7-11(16)8-6-10)18-15(22-9)17-12(19)3-2-4-13(20)21/h5-8H,2-4H2,1H3,(H,20,21)(H,17,18,19)
• InChI Key: FAPVYXCQQTXBAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)CCCC(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H15ClN2O3S
• Molecular Weight: 338.8 g/mol

Description

5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid, also known as CK-1827452, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid works by binding to the ATP binding site of cardiac myosin, which prevents the formation of the actin-myosin cross-bridge necessary for muscle contraction. This results in a decrease in cardiac contractility, which can be beneficial in the treatment of heart failure. Additionally, 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to decrease cardiac contractility, reduce heart rate, and increase stroke volume. Additionally, 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid in lab experiments is its high purity and specificity. Additionally, its mechanism of action is well understood, which makes it a useful tool for studying cardiac myosin and cancer cell growth. However, one limitation of using 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are a number of potential future directions for research involving 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid. One area of interest is the development of more potent and selective inhibitors of cardiac myosin for the treatment of heart failure. Additionally, further research is needed to fully understand the mechanism of action of 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid in cancer cells, which could lead to the development of new cancer therapies. Finally, the potential toxicity of 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid should be further explored in order to ensure its safety for use in humans.

Scientific Research Applications

5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to inhibit the activity of cardiac myosin, which is responsible for the contraction of heart muscle cells. This inhibition can lead to a decrease in cardiac contractility, making 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid a potential treatment for heart failure. Additionally, 5-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.